Cas no 38586-17-3 ( )

• Product Name: &nbsp
• CAS No: 38586-17-3
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 923699
• PubChem ID: 11947692
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-2-phenylbut-2-enenitrile
• SCHEMBL1342671
• 38586-17-3
• NSC167230
• NSC-167230
• 2-phenylbut-2-enenitrile
• DTXSID90474559
•  

• Inchi： 1S/C10H9N/c1-2-9(8-11)10-6-4-3-5-7-10/h2-7H,1H3/b9-2-
• InChI Key： ZYBPSQSGQRMLDY-MBXJOHMKSA-N
• SMILES： N#C/C(=C/C)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79